3-Isopropyl-1,2,4-oxadiazol-5-ol

• IUPAC Name: 3-propan-2-yl-4H-1,2,4-oxadiazol-5-one
• InChI: InChI=1S/C5H8N2O2/c1-3(2)4-6-5(8)9-7-4/h3H,1-2H3,(H,6,7,8)
• InChI Key: MSHWTKGAZGNGGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=O)N1
• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol

Description

3-Isopropyl-1,2,4-oxadiazol-5-ol is a heterocyclic compound with the molecular formula C5H8N2O2 and a molecular weight of 128.13. It is a five-membered ring structure containing two nitrogen atoms, one oxygen atom, and two carbon atoms.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, including 3-Isopropyl-1,2,4-oxadiazol-5-ol, has gained momentum due to their versatility in drug discovery. A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents provides a comprehensive coverage of synthetic strategies. Another method involves the use of trichlorophosphate in pyridine at 100℃ for 1 hour.

Molecular Structure Analysis

The molecular structure of 3-Isopropyl-1,2,4-oxadiazol-5-ol consists of a five-membered heterocyclic ring with an oxygen and two nitrogen atoms. The presence of two carbon atoms allows two substituents in the oxadiazole ring.

Chemical Reactions Analysis

1,2,4-Oxadiazoles, including 3-Isopropyl-1,2,4-oxadiazol-5-ol, have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities. The chemical reactions involved in the synthesis of these compounds are complex and require careful control of conditions.

Physical And Chemical Properties Analysis

3-Isopropyl-1,2,4-oxadiazol-5-ol is a solid compound with a molecular weight of 128.13. Further physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Anticancer Potential

3-Isopropyl-1,2,4-oxadiazol-5-ol: derivatives have been investigated for their potential as anticancer agents. . These studies aim to identify novel chemotherapeutic candidates that selectively target cancerous tissues.

Mechanism of Action

Target of Action

1,2,4-oxadiazole derivatives, a class to which this compound belongs, have been reported to exhibit broad-spectrum biological activities . They have been synthesized as anti-infective agents having anti-bacterial, anti-viral, and anti-leishmanial activities .

Mode of Action

It is known that 1,2,4-oxadiazole derivatives interact with various enzymes and receptors via numerous non-covalent interactions . This interaction leads to changes in the biological activity of these targets, resulting in the observed effects.

Biochemical Pathways

1,2,4-oxadiazole derivatives have been reported to affect a broad range of biological activities . These compounds have been used against various diseases, indicating their potential to interact with multiple biochemical pathways.

Pharmacokinetics

The in silico results of similar compounds indicate that they agree to the lipinski rules of five and theoretically present a positive oral bioavailability .

Result of Action

1,2,4-oxadiazole derivatives have been reported to exhibit moderate nematocidal activity against meloidogyne incognita and anti-fungal activity to rhizoctonia solani . Some compounds also showed strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo), with EC50 values superior to bismerthiazol (BMT) and thiodiazole copper (TDC) .

Future Directions

1,2,4-Oxadiazoles, including 3-Isopropyl-1,2,4-oxadiazol-5-ol, have potential for a wide range of applications in drug discovery due to their versatility. Future research may focus on designing new chemical entities with potential anti-infective activity.